Cas no 1805453-10-4 (5-(Difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde
• CAS No: 1805453-10-4
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4886774
• Update Time: 2025-06-09

5-(Difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-6(9)3-1-11-7(10)5(13)4(3)2-12/h1-2,6,13H
• InChI Key： ONDDQQZTWCPMMB-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=C(C=N1)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde

5-(Difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde: A Comprehensive Overview

5-(Difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde, with the CAS number 1805453-10-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, an iodine atom, and a carboxaldehyde moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 5-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate key transformations like cross-coupling reactions. These methods have significantly improved the yield and purity of the final product.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore various pharmacophores. Recent studies have demonstrated that derivatives of 5-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde exhibit potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, a derivative was found to inhibit the activity of histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its medicinal applications, this compound has shown potential in agrochemical research. Its ability to interact with plant receptors makes it a candidate for developing new classes of pesticides or growth regulators. Recent field trials have indicated that certain analogs can enhance crop resistance to fungal infections without adverse effects on beneficial insects. This dual functionality underscores the versatility of 5-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde as a multi-functional molecule.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Researchers have explored its use in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The hydroxyl and carboxaldehyde groups provide multiple binding sites for metal ions, enabling the formation of highly porous and stable structures. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of 5-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the iodine atom plays a critical role in stabilizing certain reactive intermediates, which is crucial for its catalytic applications.

In conclusion, 5-(difluoromethyl)-3-hydroxy-2-iodopyridine-4-carboxaldehyde stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in medicine, agriculture, and materials science.